Cas no 63019-32-9 (8-heptylbenzo[a]anthracene)

8-heptylbenzo[a]anthracene structure
8-heptylbenzo[a]anthracene structure
Product Name:8-heptylbenzo[a]anthracene
CAS No:63019-32-9
MF:C25H26
MW:326.473947048187
CID:1645139
PubChem ID:44282
Update Time:2025-04-21

8-heptylbenzo[a]anthracene Chemical and Physical Properties

Names and Identifiers

    • 8-heptylbenzo[a]anthracene
    • 3-05-00-02446 (Beilstein Handbook Reference)
    • AC1L2BIG
    • BRN 3304238
    • 5-n-Heptylbenz(1:2)benzanthracene
    • LS-27835
    • 8-heptyl-benz[a]anthracene
    • 8-Heptylbenz(a)anthracene
    • BENZ(a)ANTHRACENE, 8-HEPTYL-
    • 3-05-00-02446 (Beilstein Handbook Reference); AC1L2BIG; BRN 3304238; 5-n-Heptylbenz(1:2)benzanthracene; LS-27835; 8-heptyl-benz[a]anthracene; 8-Heptylbenz(a)anthracene; BENZ(a)ANTHRACENE, 8-HEPTYL-;
    • DTXSID60212263
    • 63019-32-9
    • UNII-3J1QYH66BF
    • 3J1QYH66BF
    • Inchi: 1S/C25H26/c1-2-3-4-5-6-10-19-12-9-13-21-18-25-22(17-24(19)21)16-15-20-11-7-8-14-23(20)25/h7-9,11-18H,2-6,10H2,1H3
    • InChI Key: FWAPVMXIDHLCEZ-UHFFFAOYSA-N
    • SMILES: C(CCCCC)CC1C=CC=C2C=C3C4C=CC=CC=4C=CC3=CC=12

Computed Properties

  • Exact Mass: 326.20358
  • Monoisotopic Mass: 326.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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